Cas no 1369043-47-9 (2-bromo-4-(isocyanatomethyl)-1-methoxybenzene)

• Product Name: 2-bromo-4-(isocyanatomethyl)-1-methoxybenzene
• CAS No: 1369043-47-9
• MF: C₉H₈BrNO₂
• MW: 242.069321632385
• CID: 6263654
• PubChem ID: 82293265
• Update Time: 2025-05-27

2-bromo-4-(isocyanatomethyl)-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(isocyanatomethyl)-1-methoxybenzene
• 1369043-47-9
• EN300-1912729

• Inchi： 1S/C9H8BrNO2/c1-13-9-3-2-7(4-8(9)10)5-11-6-12/h2-4H,5H2,1H3
• InChI Key： NDFMKAUAJIFZSR-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(CN=C=O)=C1)OC

Computed Properties

• Exact Mass: 240.97384g/mol
• Monoisotopic Mass: 240.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-bromo-4-(isocyanatomethyl)-1-methoxybenzene

Recent Advances in the Application of 2-Bromo-4-(isocyanatomethyl)-1-methoxybenzene (CAS: 1369043-47-9) in Chemical Biology and Pharmaceutical Research

2-Bromo-4-(isocyanatomethyl)-1-methoxybenzene (CAS: 1369043-47-9) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its isocyanate and bromo functional groups, serves as a key building block in the synthesis of various biologically active molecules. Recent studies have explored its utility in drug discovery, targeted protein modification, and the development of novel therapeutic agents.

One of the most notable applications of 2-bromo-4-(isocyanatomethyl)-1-methoxybenzene is its role in the synthesis of covalent inhibitors. The isocyanate group enables selective and irreversible binding to nucleophilic residues (e.g., lysine, cysteine) in target proteins, making it a valuable tool for probing protein function and developing targeted therapies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in designing covalent inhibitors for Bruton's tyrosine kinase (BTK), a key target in autoimmune diseases and B-cell malignancies.

In addition to its role in covalent inhibition, this compound has been employed in the development of fluorescent probes for bioimaging. Researchers have utilized its reactive isocyanate group to conjugate with amine-containing fluorophores, enabling the visualization of specific cellular targets. A recent publication in ACS Chemical Biology highlighted its application in tracking the subcellular localization of histone deacetylases (HDACs), providing insights into their regulatory mechanisms.

The bromo substituent in 2-bromo-4-(isocyanatomethyl)-1-methoxybenzene further enhances its synthetic utility, allowing for subsequent functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This feature has been exploited in the modular synthesis of diverse compound libraries for high-throughput screening. A 2022 study in Organic Letters showcased its use in generating a library of potential kinase inhibitors, with several hits exhibiting promising activity against cancer-related kinases.

From a safety and pharmacokinetic perspective, recent investigations have focused on optimizing the physicochemical properties of derivatives derived from this scaffold. Computational studies have predicted favorable drug-likeness parameters for many of its derivatives, though challenges remain in improving metabolic stability. Ongoing research aims to address these limitations through structural modifications while retaining the compound's unique reactivity profile.

Looking forward, 2-bromo-4-(isocyanatomethyl)-1-methoxybenzene continues to be a valuable tool in chemical biology and drug discovery. Its dual functionality offers multiple points for diversification, making it particularly attractive for fragment-based drug design. As synthetic methodologies advance and our understanding of covalent drug targeting deepens, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.